Cas no 1705881-94-2 (2-phenyl-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]triazole-4-carboxamide)

• Product Name: 2-phenyl-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]triazole-4-carboxamide
• CAS No: 1705881-94-2
• MF: C₁₉H₁₅N₅OS
• MW: 361.420301675797
• CID: 5366267
• Update Time: 2025-11-07

2-phenyl-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]triazole-4-carboxamide

• Inchi： 1S/C19H15N5OS/c25-19(18-12-22-24(23-18)17-4-2-1-3-5-17)21-10-14-8-16(11-20-9-14)15-6-7-26-13-15/h1-9,11-13H,10H2,(H,21,25)
• InChI Key： HOGUNLHGIZTDBW-UHFFFAOYSA-N
• SMILES： N1=CC(C(NCC2=CC(C3C=CSC=3)=CN=C2)=O)=NN1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-phenyl-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]triazole-4-carboxamide

Comprehensive Analysis of 2-phenyl-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]triazole-4-carboxamide (CAS No. 1705881-94-2)

The compound 2-phenyl-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]triazole-4-carboxamide (CAS No. 1705881-94-2) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including a triazole core, a phenyl group, and a thiophene-pyridine hybrid moiety, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

In recent years, the search for novel small molecule inhibitors has intensified, driven by the need for more effective treatments with fewer side effects. The 2-phenyl-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]triazole-4-carboxamide structure aligns with this trend, as its heterocyclic components are known to interact selectively with biological targets. This specificity is crucial for minimizing off-target effects, a common concern in drug development. Additionally, the compound's carboxamide group enhances its solubility and bioavailability, addressing another critical challenge in pharmaceutical design.

The synthesis of CAS No. 1705881-94-2 involves multi-step organic reactions, including cross-coupling and cyclization techniques. These methods are widely discussed in academic circles, especially in the context of green chemistry and sustainable synthesis. With increasing environmental awareness, researchers are exploring eco-friendly alternatives for producing such complex molecules, which could further elevate the compound's appeal in the pharmaceutical industry.

Another area of interest is the compound's potential application in neurodegenerative diseases. Recent studies have highlighted the role of kinase modulation in conditions like Alzheimer's and Parkinson's, making 2-phenyl-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]triazole-4-carboxamide a subject of ongoing investigation. Its ability to cross the blood-brain barrier due to its balanced lipophilicity and molecular weight is a significant advantage, as this remains a major hurdle in CNS drug development.

From a commercial perspective, the demand for high-purity research chemicals like CAS No. 1705881-94-2 is on the rise. Pharmaceutical companies and academic institutions are increasingly sourcing such compounds for preclinical studies. The compound's structure-activity relationship (SAR) is also a hot topic, as understanding its binding affinity and selectivity could lead to the development of next-generation therapeutics. This aligns with the broader industry shift toward personalized medicine, where tailored treatments are designed based on individual genetic profiles.

In summary, 2-phenyl-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]triazole-4-carboxamide represents a fascinating intersection of chemistry and biology. Its versatile structure and potential applications in drug discovery, kinase inhibition, and neurodegenerative research make it a compound worth watching. As scientific advancements continue, this molecule could play a pivotal role in addressing some of the most pressing medical challenges of our time.